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Di-n-Amyl Disulfide: A Technical Guide for
Researchers
An In-depth Examination of the Synthesis, Properties, and Applications of C10H22S2

Abstract
Di-n-Amyl disulfide, with the chemical formula C10H22S2, is a symmetrical aliphatic disulfide

compound.[1] Also known as dipentyl disulfide, this molecule consists of two n-pentyl groups

linked by a disulfide bond.[1] Its unique chemical characteristics, including the reversible nature

of the disulfide bond, have positioned it as a compound of interest in various scientific fields,

from materials science to drug development.[1] This technical guide provides a comprehensive

overview of di-n-Amyl disulfide, including its physicochemical properties, synthesis

methodologies, key chemical reactions, and potential applications, with a focus on its relevance

to researchers, scientists, and professionals in drug development.

Physicochemical Properties
Di-n-Amyl disulfide is a hydrophobic compound, a characteristic typical of long-chain aliphatic

disulfides.[1] A summary of its key quantitative properties is presented in Table 1.
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Property Value Reference

Molecular Formula C10H22S2 [1][2][3]

Molecular Weight 206.41 g/mol [1][2][3]

CAS Number 112-51-6 [2][3]

Density 0.93 g/cm³ [2][4]

Boiling Point 142 °C / 17 mmHg [2][4]

Melting Point -58.99 °C [2]

Flash Point 108.5 °C [2]

Refractive Index 1.492 [2]

Vapor Pressure 0.0117 mmHg at 25°C [2]

Synthesis and Experimental Protocols
The synthesis of di-n-Amyl disulfide can be achieved through several established methods.

Two common protocols are detailed below.

One-Pot Synthesis from Alkyl Halides
This method offers an efficient route to di-n-Amyl disulfide while minimizing the formation of

polysulfide byproducts.[1]

Experimental Protocol:

In a reaction vessel, combine the starting alkyl halide (e.g., 1-bromopentane), thiourea, and

elemental sulfur.

Add wet polyethylene glycol (PEG) to the mixture to serve as the reaction medium.

Introduce sodium carbonate as a base.

Maintain the reaction temperature at 40°C with continuous stirring.
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Monitor the reaction progress using an appropriate analytical technique (e.g., Thin Layer

Chromatography or Gas Chromatography).

Upon completion, extract the product using a suitable organic solvent.

Purify the crude product via distillation or column chromatography to obtain pure di-n-Amyl
disulfide.

Reaction with Sodium Thiosulfate
This scalable method is well-suited for industrial production.[1]

Experimental Protocol:

Dissolve the organic halide (e.g., 1-chloropentane) in dimethyl sulfoxide (DMSO).

Add sodium thiosulfate pentahydrate to the solution.

Heat the reaction mixture to 60-70°C and maintain this temperature with stirring.

Monitor the reaction until the starting material is consumed.

After the reaction is complete, quench the mixture with water.

Extract the di-n-Amyl disulfide with an organic solvent.

Wash the organic layer to remove any remaining impurities.

Dry the organic layer over an anhydrous salt (e.g., magnesium sulfate) and concentrate it

under reduced pressure to yield the final product.

Chemical Reactions and Pathways
Di-n-Amyl disulfide participates in a variety of chemical transformations, primarily centered

around the reactivity of the disulfide bond.
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Chemical Reactions of Di-n-Amyl Disulfide

Reaction Products

Di-n-Amyl Disulfide
(C10H22S2)

Sulfoxides and SulfonesOxidation
(e.g., H₂O₂)

Thiols
(Pentanethiol)

Reduction
(e.g., LiAlH₄)

Substituted Products

Nucleophilic Substitution
(Cleavage of S-S bond)

Click to download full resolution via product page

Caption: Key chemical transformations of di-n-Amyl disulfide.

The disulfide bond in di-n-Amyl disulfide can be oxidized to form sulfoxides and sulfones

using oxidizing agents like hydrogen peroxide.[1] Conversely, it can be reduced to the

corresponding thiols (pentanethiol) with reducing agents such as lithium aluminum hydride.[1]

The disulfide bond is also susceptible to cleavage via nucleophilic substitution reactions.[1]

Applications in Research and Drug Development
Di-n-Amyl disulfide has demonstrated potential in several areas of scientific research and is

being explored for its therapeutic applications.

Biological Activity
Research has indicated that di-n-Amyl disulfide possesses potential biological activities,

including antimicrobial and antifungal properties.[1] The mechanism of action is thought to

involve the cleavage of the disulfide bond, which can then interact with various molecular

targets.[1] The resulting thiols are reactive and can participate in further chemical reactions

within biological systems.[1]
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Drug Discovery and Development
The reversible nature of the disulfide bond makes it a valuable functional group in the design of

novel therapeutics. In the context of drug development, disulfide-containing molecules are

being investigated for various applications. For instance, multicyclic peptides containing

disulfide bridges are being developed as a promising class of drugs that combine the favorable

characteristics of both small molecules and proteins.[5] While not specific to di-n-Amyl
disulfide, this highlights the broader interest in disulfide chemistry in the pharmaceutical

industry.

Other Industrial Applications
Beyond the biomedical field, di-n-Amyl disulfide is utilized in several industrial processes. It

serves as an intermediate in the synthesis of other sulfur-containing compounds. In the

polymer industry, it is used in the production of rubber and other polymers due to its ability to

form cross-links.[1] Furthermore, it finds application as an additive in adhesives and lubricants,

where it can enhance properties such as adhesion, cohesion, thermal stability, and wear

resistance.

Safety and Handling
Proper safety precautions must be observed when handling di-n-Amyl disulfide. It is a

flammable liquid and vapor.[6]

Handling Recommendations:

Use only in a well-ventilated area or under a chemical fume hood.[6][7]

Keep away from heat, sparks, open flames, and other ignition sources.[6][8]

Take precautionary measures against static discharge.[6][8]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.[6]

Avoid contact with skin, eyes, and clothing.[6]

Do not ingest or inhale.[6]
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Storage:

Store in a tightly closed container in a dry and well-ventilated place.[6][8]

Keep in a cool place.[8]

In case of exposure, it is crucial to seek immediate medical attention and refer to the Safety

Data Sheet (SDS) for detailed first-aid measures.[6]

Logical Workflow for Investigating Biological
Activity
The following diagram outlines a logical workflow for researchers investigating the potential

biological activities of di-n-Amyl disulfide.
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Investigational Workflow

Hypothesize Biological Activity

In Vitro Studies
(e.g., cell culture assays)

Mechanism of Action Studies
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(e.g., animal models)

Toxicological Assessment
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Conclusion on Therapeutic Potential
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Caption: A logical workflow for the investigation of biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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